molecular formula C7H14O3 B042834 Ethyl 3-ethoxypropionate CAS No. 763-69-9

Ethyl 3-ethoxypropionate

Cat. No. B042834
CAS RN: 763-69-9
M. Wt: 146.18 g/mol
InChI Key: BHXIWUJLHYHGSJ-UHFFFAOYSA-N
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Description

Ethyl 3-ethoxypropionate (EEP) is a water-white liquid with an ester-like odor . It is also known by other names such as Ethyl 3-ethoxypropanoate and 3-Ethoxypropionic acid ethyl ester . It is used in the synthesis of phenols and selective inhibitors of cyclin-dependant kinase 4/6 for novel cancer therapies . It is also used as a solvent to prepare polymers .


Synthesis Analysis

EEP is synthesized by the addition reaction of absolute ethanol and ethyl acrylate in the presence of a catalyst in a tubular reactor . The molar ratio of absolute ethanol to ethyl acrylate is 3:1 to 100:1, and the catalyst weight accounts for 0.1% to 20% of the weight of the ethyl acrylate . The catalyst is an anion exchange resin .


Molecular Structure Analysis

The molecular formula of EEP is C7H14O3 . The IUPAC name is ethyl 3-ethoxypropanoate . The InChI and Canonical SMILES are also provided in the PubChem database .


Chemical Reactions Analysis

EEP is an ester and reacts with acids to liberate heat along with alcohols and acids . Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products . Heat is also generated by the interaction of esters with caustic solutions .


Physical And Chemical Properties Analysis

EEP is a water-white liquid with an ester-like odor . It has a boiling point of 338°F, a molecular weight of 146.21, and a freezing point/melting point of -148°F . The flash point is 138°F, and the specific gravity is 0.95 . The lower explosive limit (LEL) is 1.05% .

Scientific Research Applications

Synthesis of Phenols

Ethyl 3-ethoxypropionate is used in the synthesis of phenols . Phenols are aromatic compounds that are widely used in the production of polymers, drugs, and other chemical products.

Inhibitors of Cyclin-Dependant Kinase 4/6

This compound is used in the creation of selective inhibitors of cyclin-dependant kinase 4/6 . These inhibitors are being researched for their potential use in novel cancer therapies.

Solvent for Polymers

Ethyl 3-ethoxypropionate is used as a solvent to prepare polymers . Its unique properties make it suitable for dissolving a wide range of polymers.

Paints and Coatings

This compound is used in paints and coatings . Its properties help improve the performance of these products.

Metabolism and Disposition Studies

Ethyl 3-ethoxypropionate has been used in metabolism and disposition studies . These studies help understand how the compound is absorbed, distributed, metabolized, and excreted in organisms.

Preparation of New Polymers

This compound is used as a solvent in preparing new polymers . The resulting polymers have potential applications in various industries, including plastics, textiles, and pharmaceuticals.

Safety and Hazards

EEP is a flammable liquid and vapor . It may cause skin dryness or cracking upon repeated exposure . It may also cause headache, nausea, vomiting, and central nervous system depression with dizziness, drowsiness, and unconsciousness . It is harmful to aquatic life .

Future Directions

The EEP market is poised for significant growth, driven by a confluence of factors . Addressing price volatility, raising awareness in untapped regions, and continuously exploring new applications will be crucial for unlocking its full potential . The demand for high-purity EEP is soaring in sectors like pharmaceuticals and electronics, where stringent quality standards are paramount .

properties

IUPAC Name

ethyl 3-ethoxypropanoate
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InChI

InChI=1S/C7H14O3/c1-3-9-6-5-7(8)10-4-2/h3-6H2,1-2H3
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InChI Key

BHXIWUJLHYHGSJ-UHFFFAOYSA-N
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Canonical SMILES

CCOCCC(=O)OCC
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Molecular Formula

C7H14O3
Record name ETHYL-3-ETHOXYPROPIONATE
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DSSTOX Substance ID

DTXSID0027309
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Molecular Weight

146.18 g/mol
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Physical Description

Ethyl-3-ethoxypropionate is a water-white liquid with an ester-like odor. Floats on water. (USCG, 1999), Liquid; NKRA, Water-white liquid with an ester-like odor; [CAMEO], Water-white liquid with an ester-like odor.
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Boiling Point

338 °F at 760 mmHg (USCG, 1999), Boiling point range = 165-172 °C, 338 °F
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Flash Point

138 °F (USCG, 1999), 138 °F
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Density

0.95 (USCG, 1999) - Less dense than water; will float, 0.95
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Vapor Pressure

0.9 [mmHg]
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Product Name

Ethyl 3-ethoxypropionate

CAS RN

763-69-9
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Melting Point

-148 °F (USCG, 1999), -148 °F
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Synthesis routes and methods I

Procedure details

In order to prepare the test coating, 100 grams of the above oligomer were mixed with 0.1 gram of T-12 tin catalyst, and 20 grams of EEP solvent. A second component was prepared from 126.4 grams of isocyanate multifunctional oligomer biurets formed by the reaction product between hexamethylene diisocyanate and water and 20 g of EEP solvent. Three mil wet films were cast from the mixed components which dried hard in two hours and had a Sward hardness of 10 in 24 hours.
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
above oligomer
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
126.4 g
Type
reactant
Reaction Step Three
Quantity
20 g
Type
reactant
Reaction Step Four
Name
Quantity
0.1 g
Type
catalyst
Reaction Step Four

Synthesis routes and methods II

Procedure details

A 50 cm long, 5 cm diameter water-jacketted reactor (Reactor C) was charged with 1 liter of Dowex MSA 1 strong base resin. The resin was treated in sequence with 2000 ml of ethanol, 2000 ml of water, 3800 ml of 4 weight percent aqueous sodium hydroxide, and 5000 ml of methanol-ethanol mixture. This reactor was used to react mixtures containing ethyl acrylate and both methanol and ethanol to produce mixtures of ethyl 3-methoxypropanoate, methyl 3-ethoxypropanoate, ethyl 3-ethoxypropanoate and methyl 3-methoxypropanoate. In each run about 7.5 liters of a feed solution containing the components identified in Table IV was used. There was no problem of ethyl acrylate breakthrough at the end of each run. The mixture was recovered by distillation to remove the alcohols.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
2000 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2000 mL
Type
reactant
Reaction Step Two
Quantity
5000 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Retrosynthesis Analysis

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Ethyl 3-ethoxypropionate
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